Cas no 400753-12-0 (4-Chloro-3-methyl-5-nitro-1H-pyrazole)

• Product Name: 4-Chloro-3-methyl-5-nitro-1H-pyrazole
• CAS No: 400753-12-0
• MF: C₄H₄ClN₃O₂
• MW: 161.546459197998
• MDL: MFCD01821348
• CID: 2092674
• PubChem ID: 135537963
• Update Time: 2025-06-09

4-Chloro-3-methyl-5-nitro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methyl-5-nitro-1H-pyrazole
• DTXSID40344197
• BBL038360
• CS-0368381
• 4-Chloro-5-methyl-3-nitro-1H-pyrazole #
• 4-Chloro-5-methyl-3-nitro-1H-pyrazole
• MFCD00195034
• 4-CHLORO-3-METHYL-5-NITRO-2H-PYRAZOLE
• STK301820
• 4-chloro-5-methyl-3-nitropyrazole
• 400753-12-0
• I11025
• AKOS015848965
• CCG-321654
• AKOS015921869
• AKOS000304510
• EN300-117440
• DB-358115
• 512810-26-3
• SCHEMBL2542592
• Pyrazole, 4-chloro-5-methyl-3-nitro-

• MDL： MFCD01821348
• Inchi： 1S/C4H4ClN3O2/c1-2-3(5)4(7-6-2)8(9)10/h1H3,(H,6,7)
• InChI Key： RVRMXEGIHGSLHB-UHFFFAOYSA-N
• SMILES： ClC1=C([N+](=O)[O-])NN=C1C

Computed Properties

• Exact Mass: 160.9992041g/mol
• Monoisotopic Mass: 160.9992041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.5Ų

Experimental Properties

• Density: 1.598±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.52 g/l) (25 º C),

Additional information on 4-Chloro-3-methyl-5-nitro-1H-pyrazole

Professional Introduction to 4-Chloro-3-methyl-5-nitro-1H-pyrazole (CAS No. 400753-12-0)

4-Chloro-3-methyl-5-nitro-1H-pyrazole, with the chemical formula C₅H₅ClN₄O₂, is a significant compound in the field of pharmaceutical chemistry and organic synthesis. This heterocyclic aromatic compound features a pyrazole core substituted with a chloro group at the fourth position, a methyl group at the third position, and a nitro group at the fifth position. Its unique structural attributes make it a valuable intermediate in the development of various pharmacologically active agents.

Thecas no400753-12-0 identifier is a crucial reference for researchers and manufacturers, ensuring precise identification and traceability of this chemical substance. The compound's molecular structure imparts distinct reactivity patterns, making it a versatile building block for synthesizing more complex molecules. In recent years, advancements in synthetic methodologies have enhanced the accessibility and efficiency of producing 4-Chloro-3-methyl-5-nitro-1H-pyrazole, facilitating its incorporation into diverse chemical frameworks.

One of the most compelling aspects of 4-Chloro-3-methyl-5-nitro-1H-pyrazole is its role in medicinal chemistry. The presence of electron-withdrawing groups such as the chloro and nitro substituents enhances its electrophilic character, enabling nucleophilic aromatic substitution reactions. These reactions are pivotal in constructing biaryl structures, which are prevalent in many drugs targeting neurological disorders, cancer, and infectious diseases. For instance, recent studies have highlighted its utility in generating novel pyrazole derivatives with potential antimicrobial properties.

Theproduct name: 4-Chloro-3-methyl-5-nitro-1H-pyrazole is often utilized in multi-step syntheses where it serves as a key precursor. Its stability under various reaction conditions makes it an attractive choice for industrial applications. Researchers have leveraged its reactivity to develop streamlined synthetic routes that minimize byproduct formation and improve yield. Such innovations are particularly relevant in drug discovery pipelines where cost-effectiveness and scalability are paramount.

In the realm of academic research, 4-Chloro-3-methyl-5-nitro-1H-pyrazole has been explored for its potential applications in material science. The nitro group can be reduced to an amino group, introducing functionalities that allow for further derivatization. This property has been exploited in creating polymers with tailored electronic properties, which could find applications in organic electronics and sensors. The ability to modify the pyrazole core through such transformations underscores its versatility as a chemical scaffold.

Thename keywords associated with this compound—chloro, methyl, nitro, and pyrazole—are integral to understanding its behavior and potential uses. Each substituent contributes to the overall reactivity and electronic distribution of the molecule, influencing how it interacts with biological targets or participates in chemical reactions. For example, the electron-withdrawing nature of the nitro group can modulate the acidity of adjacent protons, affecting reaction mechanisms in pharmaceutical synthesis.

Recent breakthroughs in computational chemistry have further illuminated the synthetic pathways involving 4-Chloro-3-methyl-5-nitro-1H-pyrazole. Molecular modeling studies have predicted optimal reaction conditions for various transformations, reducing experimental trial-and-error. These predictions are particularly valuable when designing complex molecules where multiple functional groups must be introduced or modified without compromising stability or yield.

Thelong-tail keywords, such as "synthetic applications," "pharmaceutical intermediates," and "pyrazole derivatives," encapsulate the broader context in which this compound operates. Its significance extends beyond mere structural diversity; it represents a convergence of organic synthesis and medicinal chemistry where structural features directly influence biological activity. This synergy has spurred interest among researchers seeking to develop next-generation therapeutics.

In conclusion, 4-Chloro-3-methyl-5-nitro-1H-pyrazole (CAS No. 400753-12-0) is a multifaceted compound with substantial potential across multiple scientific disciplines. Its unique structural features enable diverse synthetic applications, making it indispensable in pharmaceutical research and industrial chemistry. As methodologies continue to evolve, this compound will likely remain at the forefront of innovation, driving advancements that benefit both science and society.